SN34037
Overview
Description
SN34037 is a specific inhibitor of Aldo-keto reductase 1C3 (AKR1C3, EC 1.1.1.188).
Scientific Research Applications
1. Nuclear Medicine and Imaging
The Society of Nuclear Medicine (SNM) has developed guidelines and practice standards for nuclear medicine and imaging, such as sodium 18F-fluoride PET/CT bone scans and lung scintigraphy. These guidelines are designed to improve the quality of nuclear medicine practices and enhance patient care. They emphasize the need for specific training, skills, and techniques in nuclear medicine imaging (Segall et al., 2010); (Parker et al., 2012).
2. Solid-State NMR in Materials Science
Solid-state nuclear magnetic resonance (SSNMR) is a pivotal tool in materials science. It provides atomic-level information on both structure and dynamics of materials, including microporous materials and pharmaceutical systems. This technology is essential for understanding the properties of materials and for the design of high-performance materials (Li et al., 2020); (Geppi et al., 2008).
3. Genomic and Disease Research
Techniques like Similarity Network Fusion (SNF) are used in genomic research to combine various types of genome-wide data, creating a comprehensive view of diseases like cancer. This approach significantly improves the ability to identify disease subtypes and predict survival rates, leveraging the complementarity in diverse data types (Wang et al., 2014).
4. Systems Science in Public Health
Systems science (SS) applications in public health, particularly in obesity and noncommunicable chronic disease research, have seen a rapid increase. Systems science offers valuable insights into the epidemic of these diseases globally, providing new perspectives and methodologies for interventions (Wang et al., 2014).
5. Scalable Nanomanufacturing
Scalable nanomanufacturing (SNM) is an emerging field focused on bringing nanotechnology discoveries closer to the market. It encompasses materials, processes, and applications, striving to address manufacturing challenges and facilitate the commercialization of nanotechnologies (Cooper, 2017).
6. Structural Biology and Solid-State NMR
Solid-state NMR has broadened its applications in structural biology, enabling the study of biomolecular structures, dynamics, and interactions in systems lacking a crystalline lattice. This technology is instrumental in understanding biological assemblies such as membranes, protein aggregates, and viral capsids (van der Wel, 2018).
properties
CAS RN |
1548116-54-6 |
|---|---|
Molecular Formula |
C15H19Cl2N3O2 |
Molecular Weight |
344.23 |
IUPAC Name |
[4-(2,4-Dichlorophenyl)-1-piperazinyl]-4-morpholinyl-methanone |
InChI |
InChI=1S/C15H19Cl2N3O2/c16-12-1-2-14(13(17)11-12)18-3-5-19(6-4-18)15(21)20-7-9-22-10-8-20/h1-2,11H,3-10H2 |
InChI Key |
ZVSJDUNUGMVNIL-UHFFFAOYSA-N |
SMILES |
O=C(N1CCN(C2=CC=C(Cl)C=C2Cl)CC1)N3CCOCC3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SN34037; SN-34037; SN 34037; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-5-hydroxy-5-methylhexan-2-yl]-3,10,13-trimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol](/img/structure/B610815.png)
![2-(3-(2-((3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)phenyl)acetonitrile](/img/structure/B610817.png)
![6-Amino-2-((3S,4S)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-3-methyl-5-((2-(trifluoromethyl)pyridin-3-yl)thio)pyrimidin-4(3H)-one](/img/structure/B610828.png)
![disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate](/img/structure/B610837.png)